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Compound of Interest

Compound Name: Direct Red 9

Cat. No.: B12382427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Direct Red 9, an azo dye also
known by its common synonym, Direct Brilliant Pink B. This document details its chemical and
physical properties, alternative names, and available toxicological information. While primarily
used in the textile industry, its fluorescent properties suggest potential applications in research
and development. This guide aims to consolidate the available technical information for
scientific and drug development professionals.

Chemical and Physical Properties

Direct Red 9 is a complex azo dye belonging to the benzothiazole class. Its chemical structure
and properties are summarized below.
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Chemical Name

Direct Red 9

[1]

C.I. Name C.l. Direct Red 9 [1]
CAS Number 70209-93-7, 61724-94-5 [1]
Molecular Formula C34H19CINsNa4O12S4 [1]
Molecular Weight 987.23 g/mol [1]
Appearance Blue-light pink powder

Information on quantitative

solubility in water, ethanol, and

DMSO is not readily available
Solubility in the reviewed literature.

However, as a direct dye, it is
designed to be soluble in

water.

Alternative Names and Synonyms

For clarity and comprehensive literature searches, a list of alternative names and synonyms for

Direct Red 9 is provided.

Type Name Reference
Synonym Direct Brilliant Pink B
Orcomine Brilliant Pink B
Trade Name
145%
Trade Name Dyrite Pink B 145%
Leadirect Brilliant Pink B Conc
Trade Name
100/145%
Trade Name MVdirect Pink B
Trade Name Best Direct Brilliant Pink B
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Distinction from Similarly Named Dyes

It is crucial to distinguish Direct Red 9 from other dyes with similar names to ensure accurate
experimental design and interpretation of results.

Dye Name C.l. Name CAS Number Key Distinctions

Anthraquinone dye,
_ insoluble in water,
Disperse Red 9 C.l. 60505 82-38-2 )
used for synthetic

fibers.

Single azo dye, used
Acid Red 9 C.l. 15635 8003-59-6 for wool, silk, and
nylon.

Triphenylmethane
. dye, used for paper,
Basic Red 9 C.l. 42500 569-61-9
leather, and as a

biological stain.

Monoazo dye, used in
D&C Red No. 9 C.l1. 15585 5160-02-1 ]
drugs and cosmetics.

Experimental Protocols

Detailed experimental protocols for the application of Direct Red 9 in a research context, such
as for fluorescence microscopy or flow cytometry, are not extensively published. However,
general protocols for direct dyes can be adapted.

General Staining Protocol for Textiles (for reference)

Direct dyes are typically used for cellulosic fibers like cotton. The general process involves
dissolving the dye in water, immersing the material, and often adding an electrolyte like sodium
chloride to enhance dye uptake.

Potential Application in Biological Staining
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While specific protocols for using Direct Red 9 as a biological stain are not available, its
classification as a fluorescent dye suggests potential utility. Researchers would need to
develop and optimize protocols based on the specific application (e.g., cell or tissue type,
target molecule). A starting point could be to adapt protocols for other direct dyes used in
histology.

Disclaimer: The following are generalized protocols and must be optimized for specific
experimental conditions.

Hypothetical Experimental Workflow for Fluorescence
Microscopy

Prepare Stock Solution
(e.g., 1 mg/mL in water or DMSO)

> Incubate with Staining Solution
(Diluted stock solution)

Prepare Cells/Tissue }

(e.g., fixation, permeabilization)

Image with Fluorescence Microscope
(Ex/Em at appropriate wavelengths)

Wash to Remove Unbound Dye >

Click to download full resolution via product page

Caption: A generalized workflow for utilizing a fluorescent dye in microscopy.

Hypothetical Experimental Workflow for Flow Cytometry

Prepare Single-Cell Suspension #-| Incubate Cells with Dye Solution »-| Wash Cells to Remove Excess Dye | Analyze on Flow Cytometer

Click to download full resolution via product page

Caption: A simplified workflow for staining cells for flow cytometry analysis.

Quantitative Data
Spectroscopic Properties
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Specific absorption and emission maxima, as well as the fluorescence quantum yield for Direct
Red 9, are not well-documented in the available scientific literature. For research applications,
it is imperative to experimentally determine these parameters. A general approach to this is
outlined below.

Experimental Protocol for Spectroscopic Characterization:

o Sample Preparation: Prepare a dilute solution of Direct Red 9 in the solvent of interest (e.qg.,
water, ethanol, DMSO).

o Absorbance Spectrum: Use a UV-Vis spectrophotometer to measure the absorbance
spectrum and determine the wavelength of maximum absorbance (A_max).

o Emission Spectrum: Use a fluorometer to excite the sample at its A_max and measure the
resulting emission spectrum to determine the wavelength of maximum emission.

e Quantum Yield Determination: The fluorescence quantum yield can be determined using a
comparative method with a well-characterized standard.

Purity Analysis

High-Performance Liquid Chromatography (HPLC) is a suitable method for assessing the purity
of Direct Red 9.

General HPLC-DAD Protocol:
o Column: A reverse-phase C18 column is typically used for dye analysis.

» Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic
solvent (e.g., acetonitrile or methanol).

» Detection: A Diode Array Detector (DAD) allows for the acquisition of the UV-Vis spectrum of
the eluting peaks, which can aid in peak identification.

o Sample Preparation: Dissolve the dye in a suitable solvent, filter, and inject.

Synthesis
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The synthesis of azo dyes like Direct Red 9 generally involves a two-step process:
diazotization of a primary aromatic amine followed by coupling with a suitable coupling
component. While a specific, detailed protocol for Direct Red 9 is not publicly available, related
syntheses for other direct red dyes have been described.

Toxicological Information

Comprehensive toxicological data specifically for C.I. Direct Red 9 is limited. It is important not
to conflate its toxicological profile with that of similarly named dyes.

o C.I. Direct Red 28: Studies on this benzidine-based dye have shown that it can be
metabolized to benzidine, a known human carcinogen.

» Disperse Red 9: This dye has been reported to have low acute toxicity in animal studies.
« Brilliant Green: This triphenylmethane dye has shown genotoxic and carcinogenic properties.

Given the potential for some azo dyes to cleave into harmful aromatic amines, appropriate
safety precautions should be taken when handling Direct Red 9. A comprehensive
toxicological assessment would require further study.

Signaling Pathways and Logical Relationships

As a synthetic dye, Direct Red 9 is not known to be directly involved in biological signaling
pathways. Its utility in a research context would be as a tool for visualization and detection. The
logical relationship in its application is a direct interaction with the substance being stained,
leading to a detectable signal.
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Direct Red 9 Target Molecule/Structure
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(Signal)

Detection
(Microscope/Cytometer)

Click to download full resolution via product page

Caption: Logical flow of fluorescence detection using Direct Red 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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direct-brilliant-pink-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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